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Compound of Interest

Compound Name:
Ethyl 3-bromo-2,6-

difluorophenylacetate

Cat. No.: B1411838 Get Quote

Disclaimer: This document provides a guide to the safety and handling of Ethyl 3-bromo-2,6-
difluorophenylacetate based on available data for structurally similar compounds. A specific

Safety Data Sheet (SDS) for Ethyl 3-bromo-2,6-difluorophenylacetate was not located

during a comprehensive search. Therefore, the information presented herein should be used as

a preliminary hazard assessment and not as a substitute for a compound-specific risk

assessment, which should be conducted by qualified personnel before handling.

This guide is intended for researchers, scientists, and drug development professionals. All

procedures should be carried out in a controlled laboratory setting by trained individuals.

Hazard Assessment Based on Structurally Similar
Compounds
Due to the absence of specific safety data for Ethyl 3-bromo-2,6-difluorophenylacetate, a

hazard assessment has been compiled based on data from structurally related compounds,

including other halogenated phenylacetates and bromo-fluoro-acetates. The primary

anticipated hazards include:

Corrosivity: Many similar compounds are corrosive and can cause severe skin burns and

eye damage.

Irritation: May cause skin, eye, and respiratory tract irritation.
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Flammability: Some analogs are flammable liquids and vapors.

Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

A logical workflow for this hazard assessment is presented below.
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Caption: Hazard Assessment Workflow
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Quantitative Data from Structurally Similar
Compounds
The following tables summarize key quantitative data from the Safety Data Sheets of

structurally similar compounds. This data is not directly applicable to Ethyl 3-bromo-2,6-
difluorophenylacetate but can inform a preliminary risk assessment.

Table 1: Physical and Chemical Properties of Analog Compounds

Compoun
d

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Flash
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Ethyl

bromodiflu

oroacetate

667-27-6
C4H5BrF2

O2
202.98 21

82 @ 33

torr
1.583

Ethyl 3-

bromo-2,2-

difluoropro

pionate

111773-

24-1

C5H7BrF2

O2
217.01 55 - -

Ethyl

bromoacet

ate

105-36-2 C4H7BrO2 167.00 47 159 1.506

Ethyl 2-

bromoisob

utyrate

600-00-0
C6H11BrO

2
195.06 58 177 1.320

Table 2: Hazard Identification of Analog Compounds
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Compound GHS Pictograms Signal Word
Key Hazard
Statements

Ethyl

bromodifluoroacetate

Corrosive,

Exclamation mark
Danger

Highly flammable

liquid and vapor.

Causes severe skin

burns and eye

damage.

Ethyl 3-bromo-2,2-

difluoropropionate

Flame, Skull and

crossbones
Danger

Flammable liquid and

vapor. Toxic if

swallowed. Causes

skin irritation. Causes

serious eye irritation.

Harmful if inhaled.

May cause respiratory

irritation.

Ethyl bromoacetate
Skull and crossbones,

Corrosive
Danger

Fatal if swallowed, in

contact with skin or if

inhaled. Flammable

liquid and vapor.

Ethyl 2-

bromoisobutyrate

Corrosive,

Exclamation mark
Danger

Flammable liquid and

vapor. Causes serious

eye damage. May

cause an allergic skin

reaction.

General Experimental Protocol for Handling
The following is a general protocol for handling potentially hazardous chemical reagents like

Ethyl 3-bromo-2,6-difluorophenylacetate in a research setting.

A. Personal Protective Equipment (PPE)

Eye Protection: Wear tightly fitting safety goggles and a face shield.
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Skin Protection: Wear a flame-retardant lab coat and chemically resistant gloves (e.g., nitrile,

neoprene). Ensure gloves are inspected before use.

Respiratory Protection: Use a full-face respirator with an appropriate cartridge if exposure

limits are exceeded or if symptoms of irritation occur. All work should be conducted in a

certified chemical fume hood.

B. Handling and Storage

Ventilation: All handling of the compound should be performed inside a certified chemical

fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and explosion-proof equipment.[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[1]

C. Spill and Emergency Procedures

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a sealed container for disposal.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact

lenses if present. Seek immediate medical attention.[1]

Skin: Immediately remove all contaminated clothing and rinse the skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

A general workflow for handling this type of chemical is provided below.
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Caption: General Laboratory Handling Workflow

Conclusion
While specific safety and handling data for Ethyl 3-bromo-2,6-difluorophenylacetate is not

readily available, an analysis of structurally similar compounds suggests that it should be

handled as a potentially corrosive, flammable, and toxic substance. The implementation of

rigorous safety protocols, including the use of appropriate personal protective equipment and a

certified chemical fume hood, is mandatory. All researchers must conduct a thorough,

compound-specific risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of Ethyl 3-bromo-
2,6-difluorophenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1411838#ethyl-3-bromo-2-6-difluorophenylacetate-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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